Cas no 221050-96-0 (Isoquinoline-7-carboxylic acid)

Isoquinoline-7-carboxylic acid is a heterocyclic organic compound featuring a carboxylic acid functional group at the 7-position of the isoquinoline scaffold. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and materials science. Its aromatic system and functional group allow for further derivatization, enabling the synthesis of complex molecules. The compound is valued for its role in medicinal chemistry, where it serves as a precursor for bioactive molecules, including potential therapeutic agents. High purity grades are available to meet rigorous research and industrial standards, ensuring reproducibility in synthetic workflows. Its stability and well-characterized reactivity profile make it a reliable intermediate in organic synthesis.
Isoquinoline-7-carboxylic acid structure
221050-96-0 structure
Product Name:Isoquinoline-7-carboxylic acid
CAS No:221050-96-0
MF:C10H7NO2
MW:173.168082475662
MDL:MFCD10699235
CID:67042
PubChem ID:18468721
Update Time:2025-06-07

Isoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline-7-carboxylic acid
    • 7-Isoquinolinecarboxylic acid
    • 2,4,5-Trichloro-6-methylpyrimidine
    • 7-CARBOXY-2-AZANAPHTHALENE
    • 7-Carboxyisoquinoline
    • Isochinolin-7-carbonsaeure
    • 7-Isoquinolinecarboxylicacid
    • QUFUUBBLCOBJPH-UHFFFAOYSA-N
    • BDBM50195797
    • RP02794
    • MB08772
    • BC679509
    • AB0038005
    • Y5348
    • ST24030812
    • 050I960
    • Z1954806145
    • AMY13885
    • SCHEMBL1403704
    • CHEMBL3950623
    • W-206732
    • SY065623
    • EN300-120935
    • F2191-0016
    • PS-5259
    • FT-0711062
    • DTXSID90594145
    • isoquinoline-7-carboxylicacid
    • MFCD10699235
    • 221050-96-0
    • CS-0039143
    • H10545
    • A854579
    • AKOS006283023
    • Z1198279302
    • DB-080677
    • MDL： MFCD10699235
    • Inchi： 1S/C10H7NO2/c12-10(13)8-2-1-7-3-4-11-6-9(7)5-8/h1-6H,(H,12,13)
    • InChI Key： QUFUUBBLCOBJPH-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC2C=CN=CC=2C=1)=O

Computed Properties

  • Exact Mass: 173.04800
  • Monoisotopic Mass: 173.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 366.4°C at 760 mmHg
  • Flash Point: 175.4±20.9 °C
  • Refractive Index: 1.684
  • PSA: 50.19000
  • LogP: 1.93300
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Isoquinoline-7-carboxylic acid Security Information

Isoquinoline-7-carboxylic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Isoquinoline-7-carboxylic acid Production Method

Isoquinoline-7-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:221050-96-0)Isoquinoline-7-carboxylic acid
Order Number:A854579
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:51
Price ($):557.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:221050-96-0)Isoquinoline-7-carboxylic acid
A854579
Purity:99%
Quantity:5g
Price ($):557.0
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